Cas no 168123-72-6 (Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl-)
168123-72-6 structure
Product Name:Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl-
CAS No:168123-72-6
MF:C8H6BrN3O2
MW:256.056140422821
CID:3809405
PubChem ID:15392039
Update Time:2025-04-22
Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl-
- 7-Bromo-6-methyl-1,4-dihydro-pyrido[2,3-b]pyrazine-2,3-dione
- 7-Bromo-6-methyl-pyrido[2,3-b]pyrazine-2,3-diol
- 6-bromo-7-methyl-8-aza-1,4-dihydroquinoxaline-2,3-dione
- 7-bromo-6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
- SCHEMBL8478026
- SNEXVAWIDULMII-UHFFFAOYSA-N
- 168123-72-6
- 7-bromo-6-methylpyrido[2,3-b]pyrazine-2,3-diol
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- Inchi: 1S/C8H6BrN3O2/c1-3-4(9)2-5-6(10-3)12-8(14)7(13)11-5/h2H,1H3,(H,11,13)(H,10,12,14)
- InChI Key: SNEXVAWIDULMII-UHFFFAOYSA-N
- SMILES: C12=NC(C)=C(Br)C=C1NC(=O)C(=O)N2
Computed Properties
- Exact Mass: 254.96434Da
- Monoisotopic Mass: 254.96434Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 71.1Ų
Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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